Cas no 4822-44-0 (N-Phenylmercaptoacetamide)
N-Phenylmercaptoacetamide structure
Product Name:N-Phenylmercaptoacetamide
CAS No:4822-44-0
MF:C8H9NOS
MW:167.228160619736
MDL:MFCD00014451
CID:329331
PubChem ID:10382
Update Time:2025-09-20
N-Phenylmercaptoacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-mercapto-N-phenyl-
- N-Phenyl-2-sulfanylacetamide
- N-Phenyl-2-mercaptoacetamide
- CAS-4822-44-0
- 4-12-00-00882 (Beilstein Handbook Reference)
- Thioglycolylanilide
- 2-Mercapto-N-phenylacetamide
- Acetanilide, .alpha.-mercapto-
- .alpha.-Mercaptoacetanilide
- NSC-2126
- BRN 2208086
- UNII-WB53BH5RKN
- 2-mercapto-N-phenyl-acetamide
- FT-0612755
- CHEMBL1993867
- 2-Mercaptoacetanilide
- EN300-199913
- Tox21_113043
- NS00031780
- 4822-44-0
- MFCD00014451
- F0482-0001
- DTXCID9028598
- WB53BH5RKN
- Thioglycolic acid anilide
- Tox21_113043_1
- NCGC00160366-02
- BDBM50590253
- NSC2126
- SR-01000945137-1
- AI3-23887
- SCHEMBL253778
- N-phenyl-2-sulfanyl-acetamide
- WLN: SH1VMR
- CS-0205992
- SR-01000945137
- Thioglycolanilide
- USAF EK-6583
- EINECS 225-398-5
- N-PHENYLMERCAPTOACETAMIDE
- DTXSID6048672
- A913910
- ACETANILIDE, alpha-MERCAPTO-
- N-Phenyl-2-sulfanylacetamide #
- alpha-Mercaptoacetanilide
- Acetamide, 2-mercapto-N-phenyl-
- NCGC00160366-01
- NSC 2126
- AKOS000313388
- Acetanilide, 2-mercapto-
- DB-051532
- STK397257
- ALBB-017010
- N-Phenylmercaptoacetamide
-
- MDL： MFCD00014451
- Inchi： 1S/C8H9NOS/c10-8(6-11)9-7-4-2-1-3-5-7/h1-5,11H,6H2,(H,9,10)
- InChI Key： DLVKRCGYGJZXFK-UHFFFAOYSA-N
- SMILES： SCC(NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 167.04000
- Monoisotopic Mass: 167.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30.1Ų
Experimental Properties
- Density: 1.1786 (rough estimate)
- Melting Point: 110.75°C
- Boiling Point: 356.6±25.0 °C at 760 mmHg
- Flash Point: 169.5±23.2 °C
- Refractive Index: 1.5650 (estimate)
- PSA: 67.90000
- LogP: 1.62790
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-Phenylmercaptoacetamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：(BD76249)
N-Phenylmercaptoacetamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Phenylmercaptoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122036-5g |
2-Mercapto-N-phenylacetamide |
4822-44-0 | 95% | 5g |
$696.78 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059735-500mg |
N-Phenyl-2-sulfanylacetamide |
4822-44-0 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059735-500mg |
N-Phenyl-2-sulfanylacetamide |
4822-44-0 | 500mg |
3233CNY | 2021-05-07 | ||
| TRC | N304036-100mg |
N-Phenylmercaptoacetamide |
4822-44-0 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N304036-500mg |
N-Phenylmercaptoacetamide |
4822-44-0 | 500mg |
$ 160.00 | 2022-06-03 | ||
| TRC | N304036-1g |
N-Phenylmercaptoacetamide |
4822-44-0 | 1g |
$ 250.00 | 2022-06-03 | ||
| abcr | AB357791-5 g |
2-Mercaptoacetanilide; . |
4822-44-0 | 5g |
€129.70 | 2022-08-31 | ||
| Fluorochem | 017169-5g |
N-Mercaptoacetyl aniline |
4822-44-0 | 5g |
￡69.00 | 2022-03-01 | ||
| Enamine | EN300-199913-0.05g |
N-phenyl-2-sulfanylacetamide |
4822-44-0 | 95% | 0.05g |
$33.0 | 2023-09-16 | |
| Enamine | EN300-199913-0.1g |
N-phenyl-2-sulfanylacetamide |
4822-44-0 | 95% | 0.1g |
$48.0 | 2023-09-16 |
N-Phenylmercaptoacetamide Related Literature
-
Pallavi Singhal,Prashant V. Ghorpade,Ganapati S. Shankarling,Nancy Singhal,Sanjay K. Jha,Raj M. Tripathi,Hirendra N. Ghosh Nanoscale 2016 8 1823
-
Dinesh Kumar,Mukesh Sonawane,Brahmam Pujala,Varun K. Jain,Srikant Bhagat,Asit K. Chakraborti Green Chem. 2013 15 2872
-
Stephen G. Bell,Wen Yang,Adrian B. H. Tan,Ruimin Zhou,Eachan O. D. Johnson,Aili Zhang,Weihong Zhou,Zihe Rao,Luet-Lok Wong Dalton Trans. 2012 41 8703
4822-44-0 (N-Phenylmercaptoacetamide) Related Products
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